Cas no 6613-30-5 (Quinoline, 1-butyl-1,2,3,4-tetrahydro-)

• Product Name: Quinoline, 1-butyl-1,2,3,4-tetrahydro-
• CAS No: 6613-30-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 396793
• PubChem ID: 10241606
• Update Time: 2025-04-19

Quinoline, 1-butyl-1,2,3,4-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1-butyl-1,2,3,4-tetrahydro-
• 1-butyl-3,4-dihydro-2H-quinoline
• 6613-30-5
• DTXSID9074648
• SCHEMBL6882714

• Inchi： 1S/C13H19N/c1-2-3-10-14-11-6-8-12-7-4-5-9-13(12)14/h4-5,7,9H,2-3,6,8,10-11H2,1H3
• InChI Key： HIWBVBCKPRGRCD-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2C=CC=CC=2CCC1

Computed Properties

• Exact Mass: 189.15187
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines